Cas no 3134-70-1 (1H-Azepine-1-carbothioicacid, hexahydro-, S-(1-methylethyl) ester)

1H-Azepine-1-carbothioicacid, hexahydro-, S-(1-methylethyl) ester structure
3134-70-1 structure
Product Name:1H-Azepine-1-carbothioicacid, hexahydro-, S-(1-methylethyl) ester
CAS No:3134-70-1
MF:C10H19NOS
MW:201.328961610794
CID:314865
PubChem ID:76585
Update Time:2025-04-19

1H-Azepine-1-carbothioicacid, hexahydro-, S-(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine-1-carbothioicacid, hexahydro-, S-(1-methylethyl) ester
    • Isopolinate
    • Isopolinate [ISO]
    • S-Isopropyl hexahydro-1H-azepine-1-carbothioate
    • S-propan-2-yl azepane-1-carbothioate
    • S-Isopropyl N,N-hexamethylenothiocarbamate
    • LMHHRCOWPQNFTF-UHFFFAOYSA-N
    • SCHEMBL136736
    • Q27252815
    • EINECS 221-531-6
    • BYRAM
    • NS00029063
    • UNII-1S0RV2EY2V
    • S-isopropyl azepane-1-carbothioate
    • isopropylate
    • 1S0RV2EY2V
    • S-(1-METHYLETHYL) HEXAHYDRO-1H-AZEPINE-1-CARBOTHIOATE
    • 1H-AZEPINE-1-CARBOTHIOIC ACID, HEXAHYDRO-, S-ISOPROPYL ESTER
    • 1H-Azepine-1-carbothioic acid, hexahydro-, S-(1-methylethyl) ester
    • 3134-70-1
    • DTXSID6058053
    • Inchi: 1S/C10H19NOS/c1-9(2)13-10(12)11-7-5-3-4-6-8-11/h9H,3-8H2,1-2H3
    • InChI Key: LMHHRCOWPQNFTF-UHFFFAOYSA-N
    • SMILES: S(C(C)C)C(N1CCCCCC1)=O

Computed Properties

  • Exact Mass: 201.11887
  • Monoisotopic Mass: 201.119
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 45.6A^2

Experimental Properties

  • Density: 1.038
  • Boiling Point: 289.3°Cat760mmHg
  • Flash Point: 128.8°C
  • Refractive Index: 1.506
  • PSA: 20.31

1H-Azepine-1-carbothioicacid, hexahydro-, S-(1-methylethyl) ester Related Literature

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